Methyl 2-[(cyclopentylcarbonyl)amino]benzoate

• CAS RN: 544438-31-5
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29g/mol
• IUPAC Name: methyl 2-(cyclopentanecarbonylamino)benzoate
• InChI: InChI=1S/C14H17NO3/c1-18-14(17)11-8-4-5-9-12(11)15-13(16)10-6-2-3-7-10/h4-5,8-10H,2-3,6-7H2,1H3,(H,15,16)
• InChI Key: JGXRIRPMSWHGKN-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2CCCC2

Description

2-[[cyclopentyl(oxo)methyl]amino]benzoic acid methyl ester is an amidobenzoic acid.

Scientific Research Applications

Chemical Reactivity and Compound Formation

• Reactivity in Base Environments: Methyl 2-[(cyclopentylcarbonyl)amino]benzoate demonstrates unique reactivity under basic conditions, where it cyclizes to form 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, irrespective of the base's strength (Ukrainets et al., 2014).

Synthetic and Medicinal Chemistry

• Efficient Reagent for Phthaloylation

  It serves as an efficient and readily available reagent for N-phthaloylation in amino acids and peptides. This process is racemization-free and yields excellent results with various amino compounds (Casimir et al., 2002).

• Potential in Treating Schizophrenia

  While not directly related to this compound, studies on sodium benzoate, a related compound, show promising results in treating schizophrenia by enhancing NMDAR-mediated neurotransmission (Lane et al., 2013).

Botany and Plant Chemistry

• Role in Snapdragon Flower Scent: In botany, Methyl benzoate, a structurally related compound, contributes significantly to the scent of snapdragon flowers. It is synthesized and emitted by specific parts of the petals, showing a rhythmic emission pattern that aligns with pollinator activity (Dudareva et al., 2000).

Molecular Interactions and Hydrolysis

• Hydrolysis and Saponification Studies: Methyl benzoate compounds have been studied for their hydrolysis and saponification under varying conditions, demonstrating their reactivity and potential applications in chemical synthesis (Alemán et al., 1999).

Photophysical Behavior

• Behavior in Nanocavity Confinement: Research into the photophysical behavior of related methyl benzoate analogues shows changes in emission intensity and fluorescence lifetime upon encapsulation in nanocavities, indicating a potential role in drug photochemistry (Tormo et al., 2005).

Industrial Applications

• Synthesis Optimization for Industrial Applications: The process optimization for synthesizing related methyl benzoate compounds has been explored, demonstrating efficient improvement in yield and confirming their industrial relevance (Xu et al., 2018).

Crystal Engineering

• Use in Crystal Engineering: Methyl benzoate derivatives have been used to study phase transitions in crystal structures under high pressure, showcasing their utility in crystal engineering (Johnstone et al., 2010).

Cytotoxicity Studies

• Cytotoxicity Evaluation: Studies evaluating the cytotoxicity of methyl benzoate in vitro suggest its mild toxicity and relevance in considering safe limits for industrial and agricultural applications (Bunch et al., 2020).